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Compound of Interest

Compound Name: Oxcarbazepine-d4

Cat. No.: B016642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available

Oxcarbazepine-d4, a deuterated analog of the antiepileptic drug Oxcarbazepine. This guide is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their studies. It covers commercially available sources,

quantitative specifications, and detailed experimental protocols for its use as an internal

standard in analytical methods.

Introduction to Oxcarbazepine and its Deuterated
Analog
Oxcarbazepine is a second-generation antiepileptic drug used in the management of partial-

onset and generalized tonic-clonic seizures. It is a prodrug that is rapidly metabolized to its

active metabolite, 10-monohydroxy derivative (MHD) or licarbazepine. To facilitate

pharmacokinetic, metabolic, and bioequivalence studies, a stable isotope-labeled version,

Oxcarbazepine-d4, is employed. The deuterium labeling provides a distinct mass signature,

making it an ideal internal standard for mass spectrometry-based quantification assays,

ensuring high accuracy and precision.

Commercially Available Sources of Oxcarbazepine-
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Several chemical suppliers offer Oxcarbazepine-d4 for research purposes. The following table

summarizes the key quantitative data available from various commercial vendors. Researchers

are advised to request a certificate of analysis for lot-specific details.

Supplier CAS Number
Molecular
Formula

Purity
Isotopic
Enrichment

LGC Standards 1020719-71-4 C₁₅H₈D₄N₂O₂ >95% (HPLC)[1]

d-1: 1%, d-2: 9%,

d-3: 35%, d-4:

55%[1]

Cayman

Chemical
1134188-71-8 C₁₅H₈D₄N₂O₂ -

≥99% deuterated

forms (d₁-d₄)[2]

Veeprho 1134188-71-8 C₁₅H₈D₄N₂O₂ - -

MedchemExpres

s
- - - -

TLC

Pharmaceutical

Standards

1134188-71-8 C₁₅H₈D₄N₂O₂ - -

Note: Purity and isotopic enrichment data may vary by lot. It is recommended to obtain a lot-

specific certificate of analysis from the supplier.

Mechanism of Action of Oxcarbazepine
The primary mechanism of action of Oxcarbazepine and its active metabolite, MHD, involves

the blockade of voltage-sensitive sodium channels. This action stabilizes hyperexcited neuronal

membranes, leading to the inhibition of repetitive neuronal firing and a reduction in the

propagation of synaptic impulses.
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Mechanism of action of Oxcarbazepine.

Experimental Protocols
Oxcarbazepine-d4 is predominantly used as an internal standard for the quantification of

Oxcarbazepine and its metabolites in biological matrices using liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The following is a representative protocol synthesized from

published methodologies.

Sample Preparation: Protein Precipitation
Protein precipitation is a common and straightforward method for extracting Oxcarbazepine

from plasma or serum samples.

To 100 µL of plasma/serum sample, add a known concentration of Oxcarbazepine-d4
internal standard solution.

Add 300 µL of cold acetonitrile to precipitate the proteins.

Vortex the mixture for 1 minute.

Centrifuge the sample at 10,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following parameters provide a starting point for method development. Optimization may

be required based on the specific instrumentation used.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 2.5 µm particle size) is

commonly used.[3]

Mobile Phase: An isocratic elution with a mixture of 0.1% formic acid in water and methanol

(50:50, v/v) is often effective.[3]

Flow Rate: A flow rate of 0.35 mL/min is a typical starting point.[3]

Injection Volume: 2 µL.[3]

Column Temperature: 40 °C.[3]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.[4]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Oxcarbazepine: m/z 253.2 → 208.1[3]

Oxcarbazepine-d4 (Internal Standard): m/z 257.2 → 212.1[3]

Licarbazepine (MHD): m/z 255.2 → 237.1[3]
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Experimental workflow for Oxcarbazepine analysis.
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Conclusion
Oxcarbazepine-d4 is a critical tool for the accurate and precise quantification of

Oxcarbazepine in various research and clinical settings. This guide provides a summary of

commercially available sources and a foundational experimental protocol to aid researchers in

their study design and execution. For optimal results, it is crucial to obtain lot-specific

information from the supplier and to validate the analytical method according to established

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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